Cas no 1153890-27-7 (2-{1-(4-bromophenyl)propylamino}propan-1-ol)

• Product Name: 2-{1-(4-bromophenyl)propylamino}propan-1-ol
• CAS No: 1153890-27-7
• MF: C₁₂H₁₈BrNO
• MW: 272.181422710419
• CID: 5157047
• PubChem ID: 43499615
• Update Time: 2026-03-04

2-{1-(4-bromophenyl)propylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-[[1-(4-bromophenyl)propyl]amino]-
• 2-((1-(4-Bromophenyl)propyl)amino)propan-1-ol
• 2-{1-(4-bromophenyl)propylamino}propan-1-ol

• Inchi： 1S/C12H18BrNO/c1-3-12(14-9(2)8-15)10-4-6-11(13)7-5-10/h4-7,9,12,14-15H,3,8H2,1-2H3
• InChI Key： ZDSBDWQEKMTJTC-UHFFFAOYSA-N
• SMILES： C(O)C(NC(C1=CC=C(Br)C=C1)CC)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 2-{1-(4-bromophenyl)propylamino}propan-1-ol

Introduction to 2-{1-(4-bromophenyl)propylamino}propan-1-ol (CAS No. 1153890-27-7) in Modern Chemical and Pharmaceutical Research

2-{1-(4-bromophenyl)propylamino}propan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1153890-27-7, is a significant compound in the realm of chemical and pharmaceutical innovation. This molecule, featuring a complex structural framework, has garnered attention due to its versatile applications in drug discovery and molecular biology. The presence of both aromatic and aliphatic moieties, coupled with an amine functional group, makes it a valuable intermediate in synthesizing bioactive molecules.

The compound's structure consists of a propylamino side chain attached to a propan-1-ol backbone, with a 4-bromophenyl group at the terminal position. This arrangement not only contributes to its unique chemical properties but also opens up numerous possibilities for further functionalization. The bromine atom on the phenyl ring enhances its reactivity, making it a preferred choice for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, particularly in oncology and neurodegenerative diseases. 2-{1-(4-bromophenyl)propylamino}propan-1-ol has emerged as a key intermediate in the synthesis of small-molecule inhibitors that modulate critical biological pathways. For instance, its structural motif is reminiscent of several kinase inhibitors that have shown promise in preclinical studies. The ability to modify the amine and alcohol functional groups allows for fine-tuning of pharmacokinetic properties, such as solubility and metabolic stability, which are essential for drug efficacy.

One of the most compelling aspects of this compound is its potential application in the development of neuroprotective agents. Emerging research indicates that modulating certain neurotransmitter systems could offer therapeutic benefits in conditions like Alzheimer's disease and Parkinson's disease. The bromophenyl moiety, in particular, has been implicated in interactions with specific receptor targets, making it an attractive scaffold for designing novel therapeutics. Additionally, the propylamino group can be leveraged to enhance blood-brain barrier penetration, a crucial factor for central nervous system drugs.

The synthesis of 2-{1-(4-bromophenyl)propylamino}propan-1-ol involves multi-step organic transformations that highlight modern synthetic methodologies. Recent advances in catalytic processes have enabled more efficient and scalable production of this compound. For example, palladium-catalyzed cross-coupling reactions have been optimized to introduce the bromophenyl group with high selectivity and yield. Furthermore, green chemistry principles have been integrated into its synthesis to minimize waste and improve sustainability.

From a medicinal chemistry perspective, the compound serves as a versatile building block for exploring structure-activity relationships (SAR). By systematically varying substituents on the phenyl ring or the propylamino side chain, researchers can generate libraries of analogs for high-throughput screening. This approach has been instrumental in identifying lead compounds with improved pharmacological profiles. The alcohol functionality at the terminal position also provides opportunities for further derivatization, such as etherification or esterification, expanding its utility in drug design.

The role of computational chemistry has become increasingly prominent in the study of 2-{1-(4-bromophenyl)propylamino}propan-1-ol. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular interactions with biological targets. These simulations have helped rationalize experimental observations and guide synthetic efforts toward more potent derivatives. Moreover, machine learning algorithms are being employed to accelerate the discovery process by identifying promising candidates from large chemical databases.

In conclusion, 2-{1-(4-bromophenyl)propylamino}propan-1-ol (CAS No. 1153890-27-7) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features make it an invaluable tool for synthesizing bioactive molecules targeting various diseases. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in developing next-generation therapeutics that address unmet medical needs.